Cas no 512178-70-0 (1,2-Oxathiolane, 3-propyl-, 2-oxide, (2S,3S)- (9CI))

• Product name: 1,2-Oxathiolane, 3-propyl-, 2-oxide, (2S,3S)- (9CI)
• CAS No: 512178-70-0
• MF: C₆H₁₂O₂S
• MW: 148.223280906677
• CID: 934981
• PubChem ID: 90473830

1,2-Oxathiolane, 3-propyl-, 2-oxide, (2S,3S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Oxathiolane, 3-propyl-, 2-oxide, (2S,3S)- (9CI)
• 512178-70-0
• DB-246923
• (2S,3s)-3-propyl-1,2-oxathiolane 2-oxide

• Inchi： InChI=1S/C6H12O2S/c1-2-3-6-4-5-8-9(6)7/h6H,2-5H2,1H3/t6-,9-/m0/s1
• InChI Key： LBUIAXNSGCVXNF-RCOVLWMOSA-N
• SMILES： CCCC1CCOS1=O

Computed Properties

• Exact Mass: 148.05580079g/mol
• Monoisotopic Mass: 148.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5Ų
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathiolanes Oxathiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathiolanes